7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-6,9-dihydroxy-9-(2-hydroxyacetyl)-8,10-dihydro-7H-tetracene-5,12-dione
Catalog No.
S593228
CAS No.
77312-69-7
M.F
C26H27NO9
M. Wt
497.5 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
77312-69-7
Product Name
7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-6,9-dihydroxy-9-(2-hydroxyacetyl)-8,10-dihydro-7H-tetracene-5,12-dione
IUPAC Name
7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-6,9-dihydroxy-9-(2-hydroxyacetyl)-8,10-dihydro-7H-tetracene-5,12-dione
Molecular Formula
C26H27NO9
Molecular Weight
497.5 g/mol
InChI
InChI=1S/C26H27NO9/c1-11-22(30)16(27)7-19(35-11)36-17-9-26(34,18(29)10-28)8-12-6-15-21(25(33)20(12)17)24(32)14-5-3-2-4-13(14)23(15)31/h2-6,11,16-17,19,22,28,30,33-34H,7-10,27H2,1H3
InChI Key
QAYQVZMIPIXEHX-UHFFFAOYSA-N
SMILES
CC1C(C(CC(O1)OC2CC(CC3=CC4=C(C(=C23)O)C(=O)C5=CC=CC=C5C4=O)(C(=O)CO)O)N)O
Synonyms
4-demethoxy-11-deoxyadriamycin, 4-demethoxy-11-deoxyadriamycin hydrochloride, (7S-cis)-isomer, 4-demethoxy-11-deoxydoxorubicin
Canonical SMILES
CC1C(C(CC(O1)OC2CC(CC3=CC4=C(C(=C23)O)C(=O)C5=CC=CC=C5C4=O)(C(=O)CO)O)N)O
XLogP3
1.1
Dates
Modify: 2023-07-20
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